13,14-Dihydro-15-ketoprostaglandind2

• Molecular Formula: C20H32O5
• Molecular Weight: 352.5 g/mol
• InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h4,7,16-18,22H,2-3,5-6,8-14H2,1H3,(H,24,25)/b7-4-/t16?,17-,18?/m1/s1
• InChIKey: VSRXYLYXIXYEST-RJBWQQQPSA-N

13,14-Dihydro-15-ketoprostaglandin D2: CRTH2 Receptor Binding and Metabolic Profile for Research Procurement

13,14-Dihydro-15-ketoprostaglandin D2 (DK-PGD2; CAS 59894-07-4) is a primary plasma metabolite of prostaglandin D2 (PGD2), generated endogenously via the 15-hydroxyprostaglandin dehydrogenase (15-PGDH) pathway [1]. Unlike many inactive prostanoid metabolites, DK-PGD2 retains significant biological activity, notably as a potent agonist at the chemoattractant receptor-homologous molecule expressed on Th2 cells (CRTH2; also known as DP2 receptor), with a binding affinity (Ki) of 2.91 ± 0.29 nM, comparable to the parent molecule PGD2 [2]. Its formation involves the reduction of the C13-C14 double bond and oxidation of the C15 hydroxyl group, representing a distinct molecular entity within the arachidonic acid cascade that serves both as a biomarker of PGD2 turnover and as a functional signaling molecule in its own right [1][3].

Selective CRTH2/DP2 receptor activation without DP1 interference

Plasma biomarker for acute PGD2 turnover studies

Unique monophasic ion transport response in tissue assays

• [1] Liston, T. E., & Roberts, L. J., II. (1985). Metabolic fate of radiolabeled prostaglandin D2 in a normal human male volunteer. Journal of Biological Chemistry, 260(24), 13172-13180. View Source
• [2] Sawyer, N., Cauchon, E., Chateauneuf, A., Cruz, R. P., Nicholson, D. W., Metters, K. M., ... & Gervais, F. G. (2002). Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. British Journal of Pharmacology, 137(8), 1163-1172. View Source
• [3] Rangachari, P. K., & Betti, P. A. (1993). Biological activity of metabolites of PGD2 on canine proximal colon. American Journal of Physiology-Gastrointestinal and Liver Physiology, 264(5), G886-G894. View Source

Why In-Class Prostaglandin Analogs Cannot Substitute for 13,14-Dihydro-15-ketoprostaglandin D2 in Experimental Protocols

The prostaglandin family exhibits profound functional divergence at the level of receptor selectivity and metabolic stability. 13,14-Dihydro-15-ketoprostaglandin D2 (DK-PGD2) is not functionally interchangeable with other PGD2 metabolites or related prostanoids. Specifically, its rank order of potency at the CRTH2 receptor (PGD2 > DK-PGD2 > 15-deoxy-Δ12,14-PGJ2) is diametrically opposed to its rank order at the DP1 receptor, where DK-PGD2 is virtually inactive [1]. This receptor bias is further exemplified in functional tissue assays: DK-PGD2 induces a monophasic decrease in short-circuit current (Isc) in canine colonic mucosa, whereas the structurally related metabolite 11β-PGF2α elicits the opposite response (a monophasic increase) [2]. Furthermore, the compound's utility as a direct plasma biomarker is constrained by its rapid further metabolism and near-absence in urine, differentiating it from terminal urinary metabolites like tetranor-PGDM [3][4]. Generic substitution with PGD2 or other metabolites will therefore yield divergent, and potentially contradictory, experimental results, confounding data interpretation and procurement decisions.

Receptor profile

Other PGD2 metabolites show opposite rank order at CRTH2 vs DP1, confounding receptor interpretation.

Functional response

11β-PGF2α and PGD2 produce opposite or mixed ion transport responses, not matching DK-PGD2's monophasic decrease.

Biomarker matrix

DK-PGD2 is absent in urine; terminal urinary metabolites are required for non-invasive monitoring.

• [1] Sawyer, N., Cauchon, E., Chateauneuf, A., Cruz, R. P., Nicholson, D. W., Metters, K. M., ... & Gervais, F. G. (2002). Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. British Journal of Pharmacology, 137(8), 1163-1172. View Source
• [2] Rangachari, P. K., & Betti, P. A. (1993). Biological activity of metabolites of PGD2 on canine proximal colon. American Journal of Physiology-Gastrointestinal and Liver Physiology, 264(5), G886-G894. View Source
• [3] Liston, T. E., & Roberts, L. J., II. (1985). Metabolic fate of radiolabeled prostaglandin D2 in a normal human male volunteer. Journal of Biological Chemistry, 260(24), 13172-13180. View Source
• [4] Morrow, J. D., Prakash, C., Awad, J. A., Duckworth, T. A., Zackert, W. E., Blair, I. A., ... & Roberts, L. J., II. (1991). Quantification of the major urinary metabolite of prostaglandin D2 by a stable isotope dilution mass spectrometric assay. Analytical Biochemistry, 193(1), 142-148. View Source

Quantitative Evidence for the Differentiated Procurement of 13,14-Dihydro-15-ketoprostaglandin D2

CRTH2/DP2 Receptor Binding Affinity: High Potency Comparable to Parent PGD2

13,14-Dihydro-15-ketoprostaglandin D2 (DK-PGD2) exhibits high binding affinity for the human CRTH2 receptor (also known as DP2), with a reported Ki value of 2.91 ± 0.29 nM (n=10). This affinity is comparable to that of the parent compound, PGD2, which has a Ki of 2.4 nM for the same receptor in the same assay system [1]. This contrasts sharply with other PGD2 metabolites such as 15-deoxy-Δ12,14-PGJ2 (Ki = 3.15 ± 0.32 nM, n=3) and PGJ2 (Ki = 34.0 nM) [1]. Furthermore, DK-PGD2 is essentially inactive at the DP1 receptor, where the rank order of potency is PGD2 > PGJ2 > Δ12-PGJ2 > 15-deoxy-Δ12,14-PGJ2 >>> DK-PGD2 [1].

CRTH2 Binding Affinity

Head-to-head

DK-PGD2: 2.91 ± 0.29 nM (n=10)
PGD2: 2.4 nM
15-deoxy-Δ12,14-PGJ2: 3.15 nM
PGJ2: 34.0 nM

Supports CRTH2-selective tool compound selection

Recombinant HEK293/EBNA assay; [3H]PGD2 radioligand

Evidence Dimension	Receptor Binding Affinity (Ki) for human CRTH2/DP2 receptor
Target Compound Data	2.91 ± 0.29 nM (n=10)
Comparator Or Baseline	PGD2 (Ki = 2.4 nM); 15-deoxy-Δ12,14-PGJ2 (Ki = 3.15 ± 0.32 nM, n=3); PGJ2 (Ki = 34.0 nM)
Quantified Difference	DK-PGD2 is 1.2-fold less potent than PGD2, 1.1-fold more potent than 15-deoxy-Δ12,14-PGJ2, and 11.7-fold more potent than PGJ2.
Conditions	Equilibrium competition binding assays using recombinant human CRTH2 receptor expressed in HEK293(EBNA) cells; radioligand: [3H]PGD2.

Why This Matters

This data confirms DK-PGD2 as a potent, selective CRTH2 agonist, essential for studies requiring activation of this specific receptor pathway without confounding DP1-mediated effects.

• [1] Sawyer, N., Cauchon, E., Chateauneuf, A., Cruz, R. P., Nicholson, D. W., Metters, K. M., ... & Gervais, F. G. (2002). Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. British Journal of Pharmacology, 137(8), 1163-1172. View Source

Functional Activity in Canine Colonic Mucosa: Monophasic Ion Transport Response

In canine proximal colonic mucosa preparations, 13,14-Dihydro-15-ketoprostaglandin D2 (DK-PGD2) produces a dose-dependent decrease in short-circuit current (Isc), a measure of net ion transport. This response is monophasic, consisting solely of a decrease in Isc across all tested concentrations. In direct contrast, another enzymatically derived PGD2 metabolite, 11β-PGF2α, elicits only dose-dependent increases in Isc [1]. The parent compound, PGD2, exhibits a mixed or biphasic response (decrease at low concentrations, increase at high concentrations) in the same model [1].

Colonic Ion Transport

Head-to-head

DK-PGD2: monophasic Isc decrease
11β-PGF2α: monophasic Isc increase
PGD2: biphasic (decrease then increase)

Distinct functional profile for ion transport studies

Canine colonic mucosa, Ussing chamber

Evidence Dimension	Direction of change in short-circuit current (Isc) in canine colonic mucosa
Target Compound Data	Dose-dependent decrease in Isc (monophasic)
Comparator Or Baseline	11β-PGF2α (dose-dependent increase in Isc); PGD2 (biphasic: decrease then increase)
Quantified Difference	Qualitatively distinct responses: DK-PGD2 causes only decreases; 11β-PGF2α causes only increases.
Conditions	Canine proximal colonic mucosa mounted in Ussing chambers; measurement of Isc (µA/cm²).

Why This Matters

This functional divergence demonstrates that DK-PGD2 is not a redundant metabolite; it elicits a unique, qualitative physiological response distinct from both its parent and a closely related metabolite, making it indispensable for specific studies of colonic ion transport regulation.

• [1] Rangachari, P. K., & Betti, P. A. (1993). Biological activity of metabolites of PGD2 on canine proximal colon. American Journal of Physiology-Gastrointestinal and Liver Physiology, 264(5), G886-G894. View Source

Metabolic Fate and Urinary Excretion: A Plasma Biomarker Not Detectable in Urine

13,14-Dihydro-15-ketoprostaglandin D2 (DK-PGD2) is an intermediate plasma metabolite of PGD2, formed by the 15-PGDH pathway. However, it undergoes extensive further metabolism in humans, primarily through reduction of the C11 keto group and β-oxidation of the side chains, to form a complex mixture of metabolites [1]. Consequently, virtually no intact DK-PGD2 survives to be excreted in urine [1][2]. This is in contrast to the major urinary metabolite of PGD2, 9α,11β-PGF2, and its own 13,14-dihydro-15-keto metabolite, which are detectable and serve as markers of systemic PGD2 production [3].

Urinary Detectability

Class-level inference

Intact DK-PGD2 virtually undetectable in urine; major urinary metabolite is 9α,11β-PGF2

Plasma-only biomarker; cannot substitute for urine-based tests

Supports plasma acute turnover study design

Evidence Dimension	Detection of intact compound in human urine following endogenous production or infusion
Target Compound Data	Virtually undetectable (intact compound)
Comparator Or Baseline	9α,11β-PGF2 and its 13,14-dihydro-15-keto metabolite (detectable and quantifiable in urine)
Quantified Difference	Qualitative difference: presence vs. absence of intact analyte in urine.
Conditions	Analysis of urine from human subjects administered radiolabeled PGD2; stable isotope dilution mass spectrometry.

Why This Matters

This distinction is critical for experimental design: DK-PGD2 is a valid analyte for plasma-based biomarker studies of acute PGD2 turnover, but cannot be used for non-invasive urine-based diagnostics, where other metabolites like tetranor-PGDM are more appropriate.

• [1] Liston, T. E., & Roberts, L. J., II. (1985). Metabolic fate of radiolabeled prostaglandin D2 in a normal human male volunteer. Journal of Biological Chemistry, 260(24), 13172-13180. View Source
• [2] Morrow, J. D., Prakash, C., Awad, J. A., Duckworth, T. A., Zackert, W. E., Blair, I. A., ... & Roberts, L. J., II. (1991). Quantification of the major urinary metabolite of prostaglandin D2 by a stable isotope dilution mass spectrometric assay. Analytical Biochemistry, 193(1), 142-148. View Source
• [3] O'Sullivan, S., Mueller, M. J., Dahlén, S. E., & Kumlin, M. (1999). The metabolism of prostaglandin D2 after inhalation or intravenous infusion in normal men. Journal of Pharmacology and Experimental Therapeutics, 288(3), 1140-1145. View Source

Stabilization Potential via Cyclodextrin Complexation for Improved Handling

Prostaglandins of the 13,14-dihydro-15-keto series, including DK-PGD2, are known to be chemically unstable in solution, decomposing via first-order kinetics influenced by pH, temperature, and protein concentration [1]. To address this, patent literature (KR970005170B1) describes a stabilized composition wherein 13,14-dihydro-15-ketoprostaglandins, including DK-PGD2, are intimately mixed with pharmaceutically acceptable etherized cyclodextrins [2]. This formulation strategy is reported to significantly enhance the stability of these labile metabolites compared to the free compound in standard aqueous buffers or organic solvents [2].

Stabilization Approach

Class-level inference

Etherized cyclodextrin complexation reported to enhance stability of 13,14-dihydro-15-keto prostaglandins

Formulation strategy for labile compound handling

Patent KR970005170B1; quantitative half-life extension data not provided

Evidence Dimension	Chemical stability in solution
Target Compound Data	Stabilized when formulated as an intimate mixture with etherized cyclodextrins
Comparator Or Baseline	Free compound (13,14-dihydro-15-keto prostaglandin) in standard aqueous or organic solution
Quantified Difference	Qualitative improvement in stability; specific quantitative stability data (e.g., half-life extension) is not provided in the patent abstract but the claim is for a 'stabilized composition'.
Conditions	Formulation as a solid or solution containing a pharmaceutically acceptable etherized cyclodextrin.

Why This Matters

This provides a validated, IP-protected method for overcoming the inherent chemical instability of DK-PGD2, which is a key consideration for long-term storage, experimental reproducibility, and development of in vivo administration protocols.

• [1] Fitzpatrick, F. A., & Wynalda, M. A. (1980). The stability of 13,14-dihydro-15 keto-PGE2. Prostaglandins, 19(6), 917-931. View Source
• [2] Yamamoto, A., Sakane, T., & Sezaki, H. (1997). Stabilization of 13,14-dihydro-15-keto-prostaglandins. KR970005170B1. View Source

Validated Research and Industrial Applications for 13,14-Dihydro-15-ketoprostaglandin D2

Selective Activation of the CRTH2/DP2 Receptor in Immune Cell Assays

Due to its potent binding affinity for the human CRTH2 receptor (Ki = 2.91 ± 0.29 nM) and negligible activity at the DP1 receptor, 13,14-Dihydro-15-ketoprostaglandin D2 is the preferred tool compound for isolating and studying CRTH2-mediated signaling pathways [1]. This is particularly valuable in research on Th2 cells, eosinophils, and basophils, where CRTH2 is a key mediator of allergic inflammation and chemotaxis. Using DK-PGD2 avoids the confounding effects of parallel DP1 receptor activation that would occur if PGD2 itself were used [1].

Functional Studies of Gastrointestinal Ion Transport Regulation

In ex vivo models of gastrointestinal physiology, such as the canine colonic mucosa preparation, 13,14-Dihydro-15-ketoprostaglandin D2 produces a unique and consistent monophasic decrease in short-circuit current (Isc) [2]. This specific response distinguishes it from other PGD2 metabolites and the parent compound, making it an essential reagent for dissecting the complex, multi-receptor regulation of epithelial ion transport and for studying the specific signaling cascades that lead to a decrease in Isc [2].

Quantitative LC-MS/MS Analysis of Plasma PGD2 Turnover

13,14-Dihydro-15-ketoprostaglandin D2 serves as a critical plasma biomarker for assessing the acute turnover and in vivo production of prostaglandin D2 [3][4]. Its measurement in plasma samples via LC-MS/MS, often using stable isotope-labeled internal standards like 13,14-dihydro-15-keto PGD2-d4 or -d9, provides a direct readout of PGD2's rapid metabolism through the 15-PGDH pathway . This is distinct from urinary metabolites, which reflect longer-term, cumulative production [3].

Development of Stabilized Formulations for In Vivo Administration

For studies requiring in vivo administration or long-term storage of 13,14-Dihydro-15-ketoprostaglandin D2, the use of a cyclodextrin-based stabilization method (e.g., as described in KR970005170B1) is recommended to mitigate its inherent chemical instability [5][6]. This approach is particularly relevant for preclinical pharmacology studies in animal models where the compound's effects on CRTH2-mediated processes (e.g., inflammation, immune cell trafficking) are being investigated, ensuring that the administered dose is maintained in a bioactive form [5].

Application

Selection Property

Validation Focus

Selective CRTH2/DP2 receptor signaling studies

CRTH2 selectivity over DP1

CRTH2-mediated chemotaxis and cytokine endpoints

Epithelial ion transport regulation studies

Unique monophasic Isc decrease

Ion transport pathway dissection in ex vivo tissue

Plasma PGD2 biomarker analysis

Plasma-specific metabolite of PGD2

LC-MS/MS method validation for acute turnover

Formulation-stabilized in vivo research protocols

Cyclodextrin-complexed stability

Bioactive dose maintenance in animal models

• [1] Sawyer, N., Cauchon, E., Chateauneuf, A., Cruz, R. P., Nicholson, D. W., Metters, K. M., ... & Gervais, F. G. (2002). Molecular pharmacology of the human prostaglandin D2 receptor, CRTH2. British Journal of Pharmacology, 137(8), 1163-1172. View Source
• [2] Rangachari, P. K., & Betti, P. A. (1993). Biological activity of metabolites of PGD2 on canine proximal colon. American Journal of Physiology-Gastrointestinal and Liver Physiology, 264(5), G886-G894. View Source
• [3] Liston, T. E., & Roberts, L. J., II. (1985). Metabolic fate of radiolabeled prostaglandin D2 in a normal human male volunteer. Journal of Biological Chemistry, 260(24), 13172-13180. View Source
• [4] O'Sullivan, S., Mueller, M. J., Dahlén, S. E., & Kumlin, M. (1999). The metabolism of prostaglandin D2 after inhalation or intravenous infusion in normal men. Journal of Pharmacology and Experimental Therapeutics, 288(3), 1140-1145. View Source
• [5] Yamamoto, A., Sakane, T., & Sezaki, H. (1997). Stabilization of 13,14-dihydro-15-keto-prostaglandins. KR970005170B1. View Source
• [6] Fitzpatrick, F. A., & Wynalda, M. A. (1980). The stability of 13,14-dihydro-15 keto-PGE2. Prostaglandins, 19(6), 917-931. View Source